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Compound of Interest

Compound Name: tBPC

Cat. No.: B155813

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of tert-Butyl

peroxycrotonate (tBPC), a highly reactive organic peroxide. Adherence to these procedures is

critical to ensure laboratory safety and prevent hazardous incidents. This guide will serve as a

preferred resource for procedural, step-by-step guidance on the operational and disposal plans
for tBPC.

Essential Safety Information at a Glance

Proper handling of tBPC is paramount due to its potential for rapid, explosive decomposition
when subjected to heat, shock, friction, or contamination. The following table summarizes key
guantitative safety data for tBPC and related organic peroxides. This information should be
reviewed and understood before any handling of the material.
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Property

Value

Notes

Chemical Name

tert-Butyl peroxycrotonate

Also known as t-Butyl

peroxycrotonate.
CAS Number 23474-91-1
Molecular Formula CsH1403 [1]
Molecular Weight 158.19 g/mol [1]

Appearance

Colorless to slightly yellow

liquid
Boiling Point 36 °C at 2 Torr [1]
Density 0.954 g/cm?3 at 20 °C [1]
Data not available for tBPC. [2][3] Given the structural
For tert-Butyl peroxyacetate: similarity, a low flash point
Flash Point 43 °C/109.4 °F. For tert-Butyl should be assumed, and the

peroxybenzoate: 93 °C / 199.4
°F.

material should be treated as

flammable.

Self-Accelerating
Decomposition Temperature
(SADT)

Data not available for tBPC.
For tert-Butyl peroxyacetate
(50% solution): ~60 °C. For
tert-Butyl peroxybenzoate: ~60
°C.

[4][5] The SADT is the lowest
temperature at which self-
accelerating decomposition
may occur. Storage and
handling should always be well

below this temperature.

Occupational Exposure Limits

Not established.

[6] In the absence of
established limits, exposure
should be minimized to the

lowest possible level.

Personal Protective Equipment (PPE) Protocol

Strict adherence to the following PPE requirements is mandatory when handling tBPC.

1. Eye and Face Protection:
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o Safety Goggles: Chemical splash goggles are required at all times.

o Face Shield: A full-face shield must be worn over safety goggles when there is a risk of
splashes or explosions.

2. Skin and Body Protection:
o Flame-Resistant Laboratory Coat: A flame-resistant lab coat is essential.

o Chemical-Resistant Gloves: Nitrile or butyl rubber gloves are recommended. Always double-
glove.[7] Check for any signs of degradation before use.

o Chemical-Resistant Apron and Sleeves: For larger quantities or when there is a significant
risk of splashing, a chemical-resistant apron and sleeves should be worn over the lab coat.

o Full-Length Pants and Closed-Toe Shoes: Never work with tBPC while wearing shorts,
skirts, or open-toed shoes.

3. Respiratory Protection:
e Fume Hood: All work with tBPC must be conducted in a certified chemical fume hood.[8]

o Respirator: If there is a potential for inhalation of vapors or aerosols, a NIOSH-approved
respirator with organic vapor cartridges is required. A respiratory protection program that
includes medical evaluation, training, and fit testing must be in place.

Experimental Protocol: Safe Handling of tBPC

This protocol outlines the essential steps for safely handling tBPC in a laboratory setting.
1. Preparation and Pre-Handling Checklist:

e Ensure the work area is clean and free of incompatible materials, especially reducing agents,
strong acids and bases, and combustible materials.[8]

« Verify that the chemical fume hood is functioning correctly.

o Locate the nearest safety shower and eyewash station and confirm they are accessible and
operational.[9]

e Have appropriate spill cleanup materials readily available (e.g., vermiculite, sand).
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Review the Safety Data Sheet (SDS) for tBPC before beginning work.
Ensure all necessary PPE is available and in good condition.

. Handling Procedure:

Work with the smallest quantity of tBPC necessary for the experiment.

Use non-sparking tools made of materials like plastic or Teflon-coated metal.[8]

Ground and bond all metal containers and transfer equipment to prevent static discharge.
Avoid any friction, grinding, or impact on the container or the chemical itself.

Do not heat tBPC unless it is part of a carefully controlled and validated procedure.
Never return unused tBPC to the original container to avoid contamination.[7]

. Storage:

Store tBPC in its original, tightly sealed, light-resistant container.[8]

Store in a dedicated, well-ventilated, and temperature-controlled area, away from heat
sources and direct sunlight.[8]

The storage temperature should be kept low to slow down peroxide accumulation.[8]
Label containers with the date received and the date opened.[8]

Disposal Plan

tBPC and any materials contaminated with it are considered hazardous waste and must be
disposed of accordingly.

. Waste Collection:

Collect all tBPC waste, including empty containers and contaminated materials (e.g., gloves,
absorbent pads), in a designated, labeled hazardous waste container.
Do not mix tBPC waste with other chemical waste streams.

. Spill and Decontamination Procedures:

In case of a small spill, absorb the material with an inert, non-combustible absorbent like
vermiculite or sand.[10]

Using non-sparking tools, place the absorbed material into a loosely covered plastic
container for disposal.[10]

For larger spills, evacuate the area and contact your institution's environmental health and
safety (EHS) department immediately.
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Decontaminate the spill area with a suitable solution, such as a ferrous sulfate solution, as
recommended by your EHS department.

3. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department.
Never dispose of tBPC down the drain or in the regular trash.[8]

Visual Safety Guides

The following diagrams illustrate the safe handling workflow and the chemical properties of
tBPC.
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Safe Handling Workflow for tBPC
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tBPC Structure and Potential Decomposition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling tert-Butyl Peroxycrotonate (tBPC)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b155813#personal-protective-equipment-for-
handling-tbpc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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